Methyl 6-(benzyloxy)-1H-indazole-3-carboxylate
Overview
Description
Methyl 6-(benzyloxy)-1H-indazole-3-carboxylate is a chemical compound that has been extensively studied for its potential use in pharmaceutical research. The compound belongs to the class of indazole derivatives, which have been shown to possess a wide range of biological activities.
Scientific Research Applications
Indazole Derivatives and Medicinal Chemistry
Indazole derivatives are a class of nitrogen-containing heterocycles with a fused benzene and pyrazole ring. They have garnered interest due to their wide range of biological activities, leading to the development of novel therapeutic agents. A review of patents from 2013 to 2017 highlighted the pharmacological importance of indazole scaffolds, showing potential in anticancer, anti-inflammatory activities, and applications in neurodegeneration and disorders involving protein kinases (Denya, Malan, & Joubert, 2018).
Synthetic Approaches
Microwave-assisted synthesis has emerged as a pivotal technique in modern chemistry, enabling the rapid and efficient synthesis of benzoxazole derivatives, which share structural similarities with indazole compounds. This method is advantageous over conventional heating, offering quicker reactions and diverse chemical modifications (Özil & Menteşe, 2020).
Analytical Methods in Chemical Studies
The study of antioxidants, including those possibly derived from or related to indazole compounds, is significant in food engineering, medicine, and pharmacy. A review of various tests used to determine antioxidant activity underscores the importance of such chemical analyses in understanding the properties and applications of chemical compounds, including potentially those similar to Methyl 6-(benzyloxy)-1H-indazole-3-carboxylate (Munteanu & Apetrei, 2021).
Properties
IUPAC Name |
methyl 6-phenylmethoxy-1H-indazole-3-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H14N2O3/c1-20-16(19)15-13-8-7-12(9-14(13)17-18-15)21-10-11-5-3-2-4-6-11/h2-9H,10H2,1H3,(H,17,18) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZYSXQIRRNPDQLS-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NNC2=C1C=CC(=C2)OCC3=CC=CC=C3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H14N2O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50657881 |
Source
|
| Record name | Methyl 6-(benzyloxy)-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50657881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
282.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
954239-25-9 |
Source
|
| Record name | Methyl 6-(benzyloxy)-1H-indazole-3-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50657881 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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